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Compound of Interest

Compound Name: 3-Ethylhexan-1-ol

Cat. No.: B13902631 Get Quote

This technical guide provides an in-depth overview of 3-Ethylhexan-1-ol, a valuable chemical

compound with applications in various research and development sectors. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its nomenclature, physicochemical properties, and analytical methodologies.

Chemical Identity and Nomenclature
3-Ethylhexan-1-ol is a primary alcohol. The International Union of Pure and Applied Chemistry

(IUPAC) name for this compound is 3-ethylhexan-1-ol.[1][2] It is a chiral molecule and can

exist as two different stereoisomers, (3R)-3-ethylhexan-1-ol and (3S)-3-ethylhexan-1-ol.[3][4]

Common synonyms for 3-Ethylhexan-1-ol include:

3-ethylhexanol[1][5]

1-Hexanol, 3-ethyl-[1][5]

CAS Registry Number: 41065-95-6[1][5][6]

Physicochemical Properties
A summary of the key quantitative data for 3-Ethylhexan-1-ol is presented in the table below,

facilitating easy comparison of its properties.
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Property Value Source

Molecular Formula C8H18O [1][3][4][5]

Molecular Weight 130.23 g/mol [1][3][4]

Boiling Point 179.2°C at 760 mmHg [6]

Density 0.821 g/cm³ [6]

Refractive Index 1.426 [6]

Exact Mass 130.135765193 Da [1][3]

XLogP3-AA (LogP) 2.9 [1][3]

Hydrogen Bond Donor Count 1 [3][4]

Hydrogen Bond Acceptor

Count
1 [3][4]

Rotatable Bond Count 5 [3][4]

Topological Polar Surface Area 20.2 Å² [1][3]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3-Ethylhexan-1-ol are not

readily available in the cited literature, a general synthesis can be proposed based on

established organic chemistry reactions. A plausible method involves the Grignard reaction.

Proposed Synthesis via Grignard Reagent:

A potential synthetic route to 3-Ethylhexan-1-ol involves the reaction of a Grignard reagent

with an appropriate aldehyde, followed by acidic workup. For instance, the reaction of

propylmagnesium bromide with pentanal would yield 3-ethylhexan-3-ol, a tertiary alcohol. To

obtain the primary alcohol, 3-ethylhexan-1-ol, a different strategy such as the hydroboration-

oxidation of 3-ethylhex-1-ene would be a suitable approach.

General Analytical Methodology:
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The analysis of 3-Ethylhexan-1-ol can be performed using standard analytical techniques for

volatile organic compounds. A general workflow would involve:

Sample Preparation: For samples in a complex matrix, a liquid-liquid extraction using a non-

polar solvent like hexane or dichloromethane can be employed to isolate the analyte.

Chromatographic Separation: Gas chromatography (GC) is a suitable technique for

separating 3-Ethylhexan-1-ol from other components in the sample. A non-polar or medium-

polarity capillary column would be appropriate.

Detection and Quantification: Mass spectrometry (MS) coupled with GC (GC-MS) allows for

the identification and quantification of 3-Ethylhexan-1-ol based on its mass spectrum and

retention time.

Visualizations
To further elucidate the concepts discussed, the following diagrams are provided.
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Caption: Chemical classification of 3-Ethylhexan-1-ol.
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Caption: General analytical workflow for 3-Ethylhexan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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